Cas no 195379-09-0 (4-Tert-butyl-2-[1-(4-tert-butyl-4,5-dihydro-1,3-oxazol-2-yl)cyclopropyl]-4,5-dihydro-1,3-oxazole)

• Product Name: 4-Tert-butyl-2-[1-(4-tert-butyl-4,5-dihydro-1,3-oxazol-2-yl)cyclopropyl]-4,5-dihydro-1,3-oxazole
• CAS No: 195379-09-0
• MF: C₁₇H₂₈N₂O₂
• MW: 292.416424751282
• CID: 1387913
• PubChem ID: 10780008
• Update Time: 2024-11-06

4-Tert-butyl-2-[1-(4-tert-butyl-4,5-dihydro-1,3-oxazol-2-yl)cyclopropyl]-4,5-dihydro-1,3-oxazole Chemical and Physical Properties

Names and Identifiers

• (4S,4'S)-2,2'-(Cyclopropane-1,1-diyl)bis(4-(tert-butyl)-4,5-dihydrooxazole)
• 4-Tert-butyl-2-[1-(4-tert-butyl-4,5-dihydro-1,3-oxazol-2-yl)cyclopropyl]-4,5-dihydro-1,3-oxazole
• (4S,4'S)-2,2'-Cyclopropylidenebis[4-t-butyl-4,5-dihydrooxazole]
• BS-45134
• SCHEMBL22064098
• 195379-09-0
• E74994
• (4S,4''S)-2,2''-Cyclopropylidenebis[4-tert-butyl-4,5-dihydrooxazole]
• CS-0103901
• (4S)-4-tert-butyl-2-{1-[(4S)-4-tert-butyl-4,5-dihydro-1,3-oxazol-2-yl]cyclopropyl}-4,5-dihydro-1,3-oxazole
• MFCD32670860
• (4S)-4-tert-butyl-2-[1-[(4S)-4-tert-butyl-4,5-dihydro-1,3-oxazol-2-yl]cyclopropyl]-4,5-dihydro-1,3-oxazole

• Inchi： 1S/C17H28N2O2/c1-15(2,3)11-9-20-13(18-11)17(7-8-17)14-19-12(10-21-14)16(4,5)6/h11-12H,7-10H2,1-6H3
• InChI Key： LUKXYKUSOPDGKX-UHFFFAOYSA-N
• SMILES： O1CC(C(C)(C)C)N=C1C1(C2=NC(CO2)C(C)(C)C)CC1

Computed Properties

• Exact Mass: 292.215078140g/mol
• Monoisotopic Mass: 292.215078140g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 448
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 43.2